Cas no 894995-74-5 (2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-methylacetamide)

• Product Name: 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-methylacetamide
• CAS No: 894995-74-5
• MF: C₁₆H₁₇N₅O₂
• MW: 311.338482618332
• CID: 6237543
• PubChem ID: 7532876
• Update Time: 2025-06-28

2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-methylacetamide
• 2-[1-(2,3-dimethylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-methylacetamide
• 2-(1-(2,3-dimethylphenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-methylacetamide
• F2514-0401
• AKOS024655444
• 2-[1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]-N-methylacetamide
• 894995-74-5

• Inchi： 1S/C16H17N5O2/c1-10-5-4-6-13(11(10)2)21-15-12(7-19-21)16(23)20(9-18-15)8-14(22)17-3/h4-7,9H,8H2,1-3H3,(H,17,22)
• InChI Key： UBSJJEZSGBNKNW-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C=2N=CN1CC(NC)=O)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 311.13822480g/mol
• Monoisotopic Mass: 311.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.6Ų

Additional information on 2-1-(2,3-dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-N-methylacetamide

Compound CAS No 894995-74-5: 2-(1-(2,3-Dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl)-N-methylacetamide

The compound with CAS No 894995-74-5, named as 2-(1-(2,3-Dimethylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl)-N-methylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their versatile applications in drug design and materials science. The structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine core with substituents that include a 2,3-dimethylphenyl group and an N-methylacetamide moiety.

The synthesis of this compound involves a series of intricate chemical reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods and the use of microwave-assisted synthesis have significantly improved the yield and purity of this compound. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

One of the most promising applications of this compound lies in its potential as a drug candidate. Studies have shown that it exhibits selective inhibition against certain enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its role in cancer treatment.

In terms of structural analysis, the compound's pyrazolo[3,4-d]pyrimidine core plays a crucial role in its biological activity. The presence of the 2,3-dimethylphenyl group enhances the molecule's lipophilicity, which is essential for its absorption and bioavailability. The N-methylacetamide group further contributes to its stability and solubility properties.

Recent research has also focused on the photophysical properties of this compound. Studies have demonstrated that it exhibits strong fluorescence under certain conditions, suggesting its potential application in sensors and imaging technologies. Furthermore, computational studies have provided insights into its electronic structure and reactivity, paving the way for further optimization.

The development of this compound has been made possible by collaborations between academic institutions and pharmaceutical companies. Such partnerships have not only accelerated its synthesis but also facilitated preclinical trials to assess its safety and efficacy.

In conclusion, CAS No 894995-74-5 represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its unique structure and promising biological properties make it a subject of intense research interest. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is poised to play an increasingly important role in both academic research and industrial applications.